![molecular formula C8H20N2S B14362322 2-{[2-(Diethylamino)ethyl]amino}ethane-1-thiol CAS No. 90273-93-1](/img/structure/B14362322.png)
2-{[2-(Diethylamino)ethyl]amino}ethane-1-thiol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-{[2-(Diethylamino)ethyl]amino}ethane-1-thiol is an organic compound with the molecular formula C8H20N2S. It is also known by other names such as Diethyl (2-mercaptoethyl)amine and Diethylaminoethanethiol . This compound contains both amine and thiol functional groups, making it a versatile molecule in various chemical reactions and applications.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-{[2-(Diethylamino)ethyl]amino}ethane-1-thiol typically involves the reaction of diethylamine with 2-chloroethanethiol under basic conditions. The reaction proceeds as follows:
- Diethylamine is reacted with 2-chloroethanethiol in the presence of a base such as sodium hydroxide.
- The reaction mixture is heated to facilitate the nucleophilic substitution reaction, resulting in the formation of this compound.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the final product. The use of continuous flow reactors and automated systems can enhance the efficiency of the production process.
Chemical Reactions Analysis
Types of Reactions
2-{[2-(Diethylamino)ethyl]amino}ethane-1-thiol undergoes various types of chemical reactions, including:
Oxidation: The thiol group can be oxidized to form disulfides.
Reduction: The compound can be reduced to form the corresponding amine.
Substitution: The amine group can participate in nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Hydrogen peroxide or other oxidizing agents can be used to oxidize the thiol group.
Reduction: Reducing agents such as lithium aluminum hydride can be used to reduce the compound.
Substitution: Alkyl halides or acyl chlorides can be used in substitution reactions with the amine group.
Major Products Formed
Oxidation: Disulfides are formed as major products.
Reduction: The corresponding amine is formed.
Substitution: Various substituted amines are formed depending on the reagents used.
Scientific Research Applications
2-{[2-(Diethylamino)ethyl]amino}ethane-1-thiol has several scientific research applications, including:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound can be used in the modification of biomolecules and as a ligand in biochemical assays.
Comparison with Similar Compounds
Similar Compounds
Diethylaminoethanethiol: Similar in structure but lacks the additional ethyl group.
Diethylcysteamine: Contains a similar amine and thiol functional group arrangement.
Triethylamine, 2-mercapto-: Another compound with a similar thiol group but different amine substitution.
Uniqueness
2-{[2-(Diethylamino)ethyl]amino}ethane-1-thiol is unique due to its specific arrangement of functional groups, which allows it to participate in a wide range of chemical reactions and applications. Its dual functionality as both an amine and thiol makes it a valuable compound in various fields of research and industry.
Properties
IUPAC Name |
2-[2-(diethylamino)ethylamino]ethanethiol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H20N2S/c1-3-10(4-2)7-5-9-6-8-11/h9,11H,3-8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FQPDZMRGKXTVSV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCNCCS |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H20N2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10579151 |
Source
|
Record name | 2-{[2-(Diethylamino)ethyl]amino}ethane-1-thiol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10579151 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
90273-93-1 |
Source
|
Record name | 2-{[2-(Diethylamino)ethyl]amino}ethane-1-thiol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10579151 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.